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Compound of Interest

Compound Name: AG-494

Cat. No.: B8782912

AG-494 (Tyrphostin AG-494) is a potent, cell-permeable inhibitor of the Epidermal Growth
Factor Receptor (EGFR) tyrosine kinase and, to a lesser extent, PDGFR. Unlike irreversible
inhibitors (e.g., AG-1478), AG-494 acts as an ATP-competitive inhibitor, blocking the
autophosphorylation of the receptor kinase domain. This blockage halts downstream signaling
cascades, specifically the MAPK/ERK and PI3K/Akt pathways, which are critical for cell
proliferation and survival in glioblastoma and other EGFR-driven malignancies.

Why this protocol matters: Tyrphostins are highly lipophilic. Improper solubilization results in
"micro-precipitation"—invisible aggregates that float in aqueous media. This leads to:

 Inconsistent IC50 values: The effective concentration reaching the cell is lower than
calculated.

e Solvent Shock: Attempting to dissolve directly in aqueous buffers often requires high DMSO
percentages that are toxic to cells (>0.5%), confounding toxicity data.

This guide provides a standardized method to prepare a 10 mM stock solution in anhydrous
DMSO, ensuring stability and reproducibility.

Physicochemical Specifications

Before handling, verify your specific batch against the Certificate of Analysis (CoA).
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Parameter Specification Notes
Compound Name AG-494 (Tyrphostin AG-494)

CAS Number 133550-35-3

Molecular Formula C16H12N203

Used for all molarity

Molecular Weight 280.28 g/mol _
calculations.[1]
Solubility (DMSO) ~50 mg/mL (178 mM) 10 mM is easily achievable.
N Not recommended for high-
Solubility (Ethanol) ~4 mg/mL (14 mM)
conc stocks.
N Do not add water to the
Solubility (Water) Insoluble
powder.
Appearance Yellow to light brown solid Protect from light.

Preparation Protocol: 10 mM Stock Solution

Materials Required
o Reagent: AG-494 (Solid).[2]

e Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, =99.9% (Cell Culture Grade).
o Note: Avoid "wet" DMSO (older bottles); water absorption causes AG-494 precipitation.

» Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Amber glass vials (or foil-
wrapped tubes).

Step-by-Step Methodology

Step 1: Mass-Volume Calculation To prepare a 10 mM solution, use the formula:

Target Concentration: 10 mM Molecular Weight:[3] 280.28 g/mol [1]
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Target Volume Required Mass of AG-494
1mL 2.80 mg

5 mL 14.01 mg

10 mL 28.03 mg

Step 2: Weighing

o Equilibrate the AG-494 vial to room temperature before opening to prevent condensation
(which degrades the compound).

» Weigh the specific amount of AG-494 into a sterile, amber glass vial.

o Scientific Insight: Glass is preferred over plastic for long-term storage of hydrophobic
inhibitors in DMSO to prevent leaching of plasticizers.

Step 3: Solubilization
e Add the calculated volume of Anhydrous DMSO to the vial.

o Critical: Do not add the full volume if you are unsure of the powder displacement.
However, for 10 mM, the displacement is negligible.

» Vortex vigorously for 30-60 seconds.

 Visual Inspection: Hold the vial up to a light source. The solution should be clear yellow. If
particles persist, sonicate in a water bath for 5 minutes at room temperature. Avoid heating
>40°C.

Step 4: Aliguoting and Storage

 Divide the stock into small aliquots (e.g., 50 puL or 100 uL) in sterile polypropylene
microcentrifuge tubes.

o Reasoning: AG-494 is sensitive to freeze-thaw cycles.[4] Aliquoting ensures you only thaw
what you need.
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o Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).
e Protect from light.

Visualization: Workflow and Mechanism
Figure 1: Preparation Workflow

This diagram illustrates the critical path for stock generation, emphasizing the "No Water" rule.
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Caption: Workflow for the preparation of 10 mM AG-494 stock. Note the critical checkpoint for
visual clarity before freezing.

Figure 2: Mechanism of Action (EGFR Inhibition)

Understanding the downstream effects is vital for designing validation assays (e.g., Western
Blotting for p-ERK).
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Caption: AG-494 acts as an ATP-competitive inhibitor of EGFR, preventing
autophosphorylation and blocking the RAS/MAPK proliferation pathway.[1][5][6][7][8][9][10]

Usage in Biological Assays
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To use the stock in cell culture:
e Thaw: Thaw the aliquot at room temperature (do not heat).
 Intermediate Dilution (Optional but Recommended):

o Dilute the 10 mM stock 1:100 in culture medium without serum to make a 100 uM working
solution (1% DMSO).

o Immediately add this to the cells to reach the final concentration (e.g., 10 puM).

¢ Final DMSO Limit: Ensure the final DMSO concentration in the well is <0.1% to avoid solvent
toxicity.

o Example: To treat cells at 10 pM, dilute the 10 mM stock 1:1000 directly into the media.
This yields exactly 0.1% DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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